2-[(4,6-dimethylquinazolin-2-yl)amino]-6-(4-methoxyphenyl)pyrimidin-4(3H)-one

Specification

• Molecular Formula: C21H19N5O2
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 2-[(4,6-dimethylquinazolin-2-yl)amino]-4-(4-methoxyphenyl)-1H-pyrimidin-6-one
• Standard InChI: InChI=1S/C21H19N5O2/c1-12-4-9-17-16(10-12)13(2)22-20(23-17)26-21-24-18(11-19(27)25-21)14-5-7-15(28-3)8-6-14/h4-11H,1-3H3,(H2,22,23,24,25,26,27)
• Standard InChI Key: HJRZQNKYTITNIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N=C(N=C2C=C1)NC3=NC(=CC(=O)N3)C4=CC=C(C=C4)OC)C

Introduction

2-[(4,6-dimethylquinazolin-2-yl)amino]-6-(4-methoxyphenyl)pyrimidin-4(3H)-one is a synthetic organic compound that belongs to the class of quinazoline derivatives. It features a complex structure integrating both quinazoline and pyrimidine moieties, which contributes to its diverse biological activities. This compound is of particular interest in medicinal chemistry due to its potential therapeutic applications, especially in cancer treatment and antimicrobial activity.

Synthesis and Chemical Reactivity

The synthesis of 2-[(4,6-dimethylquinazolin-2-yl)amino]-6-(4-methoxyphenyl)pyrimidin-4(3H)-one typically involves multiple steps, which can be optimized for large-scale production using continuous flow reactors and automated platforms to enhance yield and purity. The chemical reactivity of this compound can be explored through various synthetic pathways, including modifications to the amino group via alkylation or acylation reactions, which can lead to new derivatives with distinct pharmacological profiles.

Biological Activities and Therapeutic Potential

Research indicates that this compound exhibits notable biological activities, primarily through the inhibition of kinase activity, which is crucial for cancer cell survival and proliferation. The dual heterocyclic structure combining both quinazoline and pyrimidine rings enhances its biological activity spectrum compared to other similar compounds. Its specific interactions with kinases make it a valuable candidate for targeted cancer therapies.

Comparison with Similar Compounds

Compound Name	Structure Features	Biological Activities
2-[(4,6-dimethylquinazolin-2-yl)amino]-6-(4-methoxyphenyl)pyrimidin-4(3H)-one	Quinazoline and pyrimidine rings	Cancer treatment, antimicrobial activity
4-(6-Methylquinazolin-4-yl)aniline	Lacks pyrimidine ring	Anti-inflammatory properties
6-(4-Methoxyphenyl)-2-(methylamino)quinazoline	Similar phenyl group	Neuroprotective studies
5-Decyl-2-(4,6-dimethylquinazolin-2-amino)-6-methylpyrimidin-4(3H)-one	Contains a decyl chain	Enhanced lipophilicity for bioavailability

Research Findings and Future Directions

The compound's mechanism of action primarily involves the inhibition of kinase activity, which is crucial for cancer cell survival and proliferation. Studies on interaction mechanisms reveal that it interacts with various molecular targets, which are critical for understanding its therapeutic potential and guiding further research. Future studies should focus on optimizing its synthesis for large-scale production and exploring its efficacy in clinical trials.